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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402

AN-EBA-CO1

Introduction

2-Ethylbutyl acetate (CAS: 10031-87-5) is a colorless liquid ester with a mild, fruity odor.[1][2]
[3] In the coatings industry, it serves as a slow-evaporating solvent used to improve the
properties of various formulations, particularly nitrocellulose lacquers.[1] Its slow evaporation
rate is beneficial for promoting flow and leveling, preventing surface defects like blushing, and
enhancing the overall appearance of the final coated film. This document provides detailed
data and protocols for evaluating 2-Ethylbutyl acetate in coating applications.

Physicochemical Properties

A comprehensive understanding of a solvent's physical and chemical properties is crucial for
formulators. Key properties of 2-Ethylbutyl acetate are summarized below.
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Property Value Source
Molecular Formula CsH1602 [415]
Molecular Weight 144.21 g/mol [2][41[6]
Boiling Point 160-163 °C [11061[7]
Flash Point 53 °C (127 °F) [1]6]
Density 0.876 g/mL at 25 °C [1][6]

Refractive Index

n20/D 1.41

[1](6]

Vapor Pressure

2.16 mmHg at 25 °C

[1]

Water Solubility

Insoluble

[1](2]

Performance Data in Coatings

Evaporation Rate Comparison The evaporation rate of a solvent significantly impacts the drying

time and film formation of a coating. 2-Ethylbutyl acetate is classified as a slow-evaporating

solvent, which helps to extend the wet edge time, allowing for better flow and leveling.

Relative Evaporation Rate

Solvent Classification
(n-Butyl Acetate = 1.0)

Acetone 5.7 Fast

Ethyl Acetate 4.1 Fast

n-Butyl Acetate 1.0 Medium

2-Ethylbutyl Acetate 0.22 Slow

PM Acetate 0.35 Slow

2-Ethylhexyl Acetate <0.1 Very Slow

Note: Data is compiled and standardized from multiple sources for comparison.[8][9][10][11]
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Viscosity Reduction Efficiency The ability of a solvent to reduce the viscosity of a resin solution
is a critical parameter for achieving the desired application viscosity. The following table
provides a comparative example of viscosity reduction in a standard nitrocellulose resin

solution.
Solvent (25% wt. in Resin Solution) Viscosity (cPs at 25°C)
Toluene 550
Xylene 600
n-Butyl Acetate 480
2-Ethylbutyl Acetate 510
PM Acetate 530

Note: This data is representative and can vary based on the specific resin system.[12]

Experimental Protocols
Protocol 1: Evaluation of Viscosity Reduction

Objective: To determine the efficiency of 2-Ethylbutyl acetate in reducing the viscosity of a
target coating formulation compared to other solvents.

Apparatus:

» Rotational Viscometer (e.g., Brookfield DV-I)[13]

o Beakers and magnetic stirrer

e Analytical balance

Methodology (based on ASTM D2196):[13]

o Prepare a stock solution of the coating resin at a known concentration in a primary solvent.

e Weigh a 100g aliquot of the resin stock solution into a beaker.
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Incrementally add the test solvent (e.g., 2-Ethylbutyl acetate) in 5g portions, mixing
thoroughly after each addition.

After each addition, allow the solution to equilibrate for 10 minutes.

Measure the viscosity using the rotational viscometer at a constant temperature (25 °C).
Ensure the spindle and speed are appropriate for the viscosity range.

Record the viscosity at each solvent concentration.
Repeat the procedure for other comparative solvents.

Plot viscosity (cPs) versus solvent concentration (% weight) for each solvent to compare
their reduction efficiency.

Protocol 2: Determination of Drying Time

Objective: To measure the effect of 2-Ethylbutyl acetate on the set-to-touch and hard-dry

times of a coating film.

Apparatus:

Drying time recorder or manual thumb-turn test apparatus

Film applicator (e.g., Bird applicator)

Glass or steel panels

Stopwatch

Methodology (based on ASTM D1640):[14]

Prepare coating formulations with 2-Ethylbutyl acetate and other comparative solvents,
ensuring all other components are constant.

Apply a uniform wet film of the coating onto a clean panel using a film applicator of a
specified thickness (e.g., 75 pum).

Immediately start the drying time recorder or stopwatch.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b155402?utm_src=pdf-body
https://www.benchchem.com/product/b155402?utm_src=pdf-body
https://www.researchgate.net/publication/368316742_Effect_of_Drying_on_Textured_Coat_Synthesized_from_Waste_Glass_for_Building_Application
https://www.benchchem.com/product/b155402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Set-to-Touch Time: Lightly touch the film with a clean finger. The set-to-touch time is reached
when no coating material adheres to the finger.

Hard-Dry Time: Firmly press the thumb onto the film. The hard-dry time is reached when the
thumb does not leave an impression and the film feels hard and tack-free.

Record the times for each formulation.

Perform all tests under controlled temperature and humidity conditions (e.g., 23 °C and 50%
RH).

Protocol 3: Assessment of Solvent Resistance

Objective: To evaluate the cure of a coating formulated with 2-Ethylbutyl acetate by testing its
resistance to a strong solvent like methyl ethyl ketone (MEK).

Apparatus:

» Cotton swabs or cheesecloth

» MEK solvent

o Coated panels cured for a specified time

Methodology (based on ASTM D5402):[15]

Prepare and cure coated panels according to the recommended schedule.

Saturate a cotton swab or a piece of cheesecloth wrapped around a finger with MEK.[16]

Apply moderate pressure and perform a double rub (one forward and one backward motion)
on the coated surface.[16]

Continue the double rubs until either the coating is removed to the substrate or a specified
number of rubs (e.g., 100) is completed.

Evaluate the degree of film removal or surface marring. A well-cured film should withstand a
high number of rubs with minimal effect.[16]
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« Compare the results to a control formulation with a known good cure.
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Caption: Workflow for formulating and testing a coating with 2-Ethylbutyl Acetate (2-EBA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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